Cas no 4612-65-1 (Propene,3-fluoren-9-ylidene-2-(fluoren-9-ylidenemethyl)-1-iodo- (7CI,8CI))

Propene,3-fluoren-9-ylidene-2-(fluoren-9-ylidenemethyl)-1-iodo- (7CI,8CI) structure
4612-65-1 structure
Product Name:Propene,3-fluoren-9-ylidene-2-(fluoren-9-ylidenemethyl)-1-iodo- (7CI,8CI)
CAS No:4612-65-1
MF:C11H6F6N2OS
MW:328.233561992645
CID:334946
PubChem ID:591312
Update Time:2025-04-19

Propene,3-fluoren-9-ylidene-2-(fluoren-9-ylidenemethyl)-1-iodo- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Propene,3-fluoren-9-ylidene-2-(fluoren-9-ylidenemethyl)-1-iodo- (7CI,8CI)
    • N-(1,3-benzothiazol-2-yl)-3,3,3-trifluoro-2-(trifluoromethyl)propanamide
    • Propanamide, N-2-benzothiazolyl-3,3,3-trifluoro-2-(trifluoromethyl)-
    • NYGXSUQZWJCTNB-UHFFFAOYSA-N
    • DTXSID20343663
    • 4612-65-1
    • AKOS005547466
    • N-(1,3-Benzothiazol-2-yl)-3,3,3-trifluoro-2-(trifluoromethyl)propanamide #
    • AKOS003288662
    • N-(2-Benzothiazolyl)-3,3,3-trifluoro-2-(trifluoromethyl)propionamide
    • Inchi: 1S/C11H6F6N2OS/c12-10(13,14)7(11(15,16)17)8(20)19-9-18-5-3-1-2-4-6(5)21-9/h1-4,7H,(H,18,19,20)
    • InChI Key: NYGXSUQZWJCTNB-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1NC(C(C(F)(F)F)C(F)(F)F)=O

Computed Properties

  • Exact Mass: 328.01058
  • Monoisotopic Mass: 328.01050297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 41.99
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